Cas no 17019-05-5 (9H-Pyrido[3,4-b]indole-1-carboxylicacid, 7-methoxy-)

9H-Pyrido[3,4-b]indole-1-carboxylicacid, 7-methoxy- structure
17019-05-5 structure
Product Name:9H-Pyrido[3,4-b]indole-1-carboxylicacid, 7-methoxy-
CAS No:17019-05-5
MF:C13H10N2O3
MW:242.2301030159
CID:204936
PubChem ID:42647414
Update Time:2025-04-19

9H-Pyrido[3,4-b]indole-1-carboxylicacid, 7-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 9H-Pyrido[3,4-b]indole-1-carboxylicacid, 7-methoxy-
    • 7-methoxy-9H-pyrido[3,4-b]indole-1-carboxylic acid
    • 11-Methoxy-b-carboline-3-carboxylic acid
    • Harmic acid
    • DTXSID90655326
    • AKOS005607165
    • DWNZWHKHMKQWFS-UHFFFAOYSA-N
    • 7-methoxy-9H-beta-carboline-1-carboxylic acid
    • 17019-05-5
    • Inchi: 1S/C13H10N2O3/c1-18-7-2-3-8-9-4-5-14-12(13(16)17)11(9)15-10(8)6-7/h2-6,15H,1H3,(H,16,17)
    • InChI Key: DWNZWHKHMKQWFS-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC2=C(C=1)NC1C(C(=O)O)=NC=CC2=1

Computed Properties

  • Exact Mass: 242.0692
  • Monoisotopic Mass: 242.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 75.2Ų

Experimental Properties

  • PSA: 75.21
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